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Compound of Interest

Compound Name: APY29

Cat. No.: B605552 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction APY29 is a potent and specific type I kinase inhibitor of Inositol-requiring enzyme

1α (IRE1α), a key sensor and transducer of the Unfolded Protein Response (UPR).[1][2]

APY29 binds to the ATP-binding site of the IRE1α kinase domain, leading to the inhibition of its

autophosphorylation (IC50 = 280 nM).[1][3] Paradoxically, this binding allosterically activates

the adjacent endoribonuclease (RNase) domain (EC50 = 460 nM), promoting the splicing of X-

box binding protein 1 (XBP1) mRNA.[1][4] This unique modulatory activity makes APY29 a

valuable tool for studying the intricate signaling of the UPR pathway.

Proper preparation, storage, and handling of APY29 stock solutions are critical for ensuring

experimental reproducibility and accuracy. This document provides a detailed protocol for

preparing a stock solution of APY29 using Dimethyl Sulfoxide (DMSO) and outlines its

mechanism of action.

Quantitative Data Summary
The following table summarizes the key properties and solubility information for APY29.
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Parameter Value Reference(s)

Molecular Formula C₁₇H₁₆N₈ [1][3]

Molecular Weight 332.36 g/mol [1][3]

CAS Number 1216665-49-4 [1][3]

Mechanism of Action

Type I Kinase Inhibitor of

IRE1α; Allosteric Activator of

IRE1α RNase

[2][3]

IC₅₀ (Autophosphorylation) 280 nM [1][5]

Solubility in DMSO

12.5 mg/mL to 50 mg/mL

(37.61 mM to 150.44 mM).

Solubility is highly dependent

on DMSO purity and water

content.[1][3][5]

[1][3][5]

Powder Storage -20°C for up to 3 years. [1][3]

Stock Solution Storage

-80°C for up to 1 year; -20°C

for up to 1 month. Aliquoting is

highly recommended to avoid

repeated freeze-thaw cycles.

[1][3]

[1][3]

APY29 Mechanism of Action in the IRE1α Pathway
Under conditions of endoplasmic reticulum (ER) stress, an accumulation of unfolded proteins

causes IRE1α to oligomerize and activate through trans-autophosphorylation.[2][6] APY29
directly modulates this process. By binding to the kinase domain, it inhibits autophosphorylation

but stabilizes a conformation that activates the RNase domain, leading to downstream

signaling through XBP1 splicing.[4][7]
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Caption: APY29 modulates the IRE1α branch of the Unfolded Protein Response.
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Experimental Protocols
Materials and Equipment

APY29 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Precision pipettes and sterile tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Always wear appropriate PPE when handling APY29 and DMSO.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care in

a well-ventilated area or chemical fume hood.

Refer to the Safety Data Sheet (SDS) for APY29 for specific handling and disposal

information.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the standard workflow for preparing the APY29 stock solution.
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Preparation Storage

1. Weigh APY29
Powder

2. Add Anhydrous
DMSO

3. Facilitate Dissolution
(Vortex/Sonicate)

4. Aliquot into
Sterile Vials

5. Store at -80°C
(Long-Term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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